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Compound of Interest

Compound Name: Bacilysocin

Cat. No.: B1249980

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phospholipid antibiotic,

Bacilysocin. It covers its core molecular properties, detailed experimental protocols for its

isolation and characterization, its biosynthetic pathway, and its antimicrobial activity.

Core Molecular Properties
Bacilysocin is a novel phospholipid antibiotic produced by Bacillus subtilis 168.[1][2][3][4] Its

structure has been elucidated as 1-(12-methyltetradecanoyl)-3-phosphoglyceroglycerol.[1][2][3]

[4]
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Property Value Source

Molecular Formula C21H43O9P PubChem CID: 10344650

Molecular Weight 470.5 g/mol PubChem CID: 10344650

IUPAC Name

[3-[2,3-

dihydroxypropoxy(hydroxy)pho

sphoryl]oxy-2-hydroxypropyl]

12-methyltetradecanoate

PubChem CID: 10344650

Synonyms
1-(12-methyltetradecanoyl)-3-

phosphoglyceroglycerol
[1][2]

Antimicrobial Activity
Bacilysocin has demonstrated antimicrobial activity, with a more pronounced effect against

certain fungi and specific strains of Staphylococcus aureus.[3][5] The minimum inhibitory

concentration (MIC) has been determined for a limited number of organisms.

Organism MIC (μg/mL)

Staphylococcus aureus 209P 12.5

Staphylococcus aureus Smith 25

Saccharomyces cerevisiae 12.5

Candida pseudotropicalis 3.1

Cryptococcus neoformans 3.1

Note: Bacilysocin showed no activity (MIC > 100 μg/mL) against other gram-positive bacteria

tested in the initial study.[3]

Experimental Protocols
Isolation and Purification of Bacilysocin
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The following protocol outlines the methodology for the isolation and purification of

Bacilysocin from Bacillus subtilis 168 cultures.

Cell Culture and Extraction:

Bacillus subtilis 168 is cultured in an appropriate medium (e.g., NG medium) for 24 hours.

The cultured cells are harvested.

The cellular contents are extracted multiple times with 50% n-butanol.

The organic layer is collected and concentrated in vacuo to yield a crude extract.

Solvent Partitioning:

The crude extract is suspended in 10% methanol.

The pH is adjusted to 7 with NaOH.

The suspension is extracted three times with an equal volume of ethyl acetate to partition

the components.

Chromatography:

Thin-Layer Chromatography (TLC): The butanol extract can be subjected to TLC with a

development solvent of CHCl3-methanol-H2O (60/25/4) for initial separation and analysis.

[6]

Column Chromatography: The active fraction is further purified by column

chromatography. For example, a silica gel column can be used, washed, and then

developed with a solvent system such as CHCl3-MeOH (4/1) containing 2% aqueous

NH4OH and 0.02 M ammonium acetate.[3]

High-Pressure Liquid Chromatography (HPLC): The final purification step is performed by

HPLC. A Sephasil peptide C18 column with an elution solvent of 62% MeOH in 1 mM

phosphate buffer (pH 7.5) has been used to obtain pure Bacilysocin.[3]

Bioassay for Detection
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A bioassay can be performed to detect the presence of Bacilysocin during the purification

process.

A TLC plate with the separated fractions is placed on a bioassay plate.

The plate is overlaid with Muller-Hinton agar seeded with a test organism, such as

Staphylococcus aureus 209P.

After incubation at 37°C for 12 hours, inhibitory zones become visible.

Staining with a suitable reagent like GelCode Blue Stain can enhance the visibility of the

zones.[6]

Structural Determination Data
The structure of Bacilysocin was determined using nuclear magnetic resonance (NMR) and

mass spectrometry.[2][4] The following table presents the NMR chemical shifts for Bacilysocin
in MeOH-d4.[4]
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Moiety Carbon No. δH (ppm) δC (ppm)

Acyl 13''' 0.85 (3H, d) 19.63

14'' 0.87 (3H, t) 11.74

13'' 1.15, 1.3 (2H, m) 30.72

12'' 1.3 (H, m) 35.70

11'' 1.1, 1.3 (2H, m) 37.80

4''–10'' 1.2–1.4 (14H, m)
28.20, 30.23, 30.43,

30.59

3'' 1.60 (2H, m) 25.99

2'' 2.35 (2H, dt) 34.93

Glycerate 3' 3.55, 3.61 (1H, dd) 63.87

2' 3.76 (1H, m) 72.66

1' 3.89 (4H, m) 67.58

Visualizations
Biosynthetic Pathway of Bacilysocin
The production of Bacilysocin is linked to the ytpA gene, which encodes a protein with

homology to lysophospholipase. The proposed biosynthetic pathway involves several key

enzymatic steps.[1][2][5][6]
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Caption: Proposed biosynthetic pathway of Bacilysocin.

Experimental Workflow for Isolation and Purification
The following diagram illustrates the workflow for isolating and purifying Bacilysocin.

B. subtilis Culture

Harvest Cells

n-Butanol Extraction

Concentrate in vacuo

Ethyl Acetate Partitioning

Column Chromatography

HPLC Purification

Pure Bacilysocin

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1249980/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bacilysocin
https://www.benchchem.com/product/b1249980/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bacilysocin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Bacilysocin isolation and purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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